Cas no 13495-09-5 (Piminodine)

Piminodine Properties

Names and Identifiers

• Piminodine
• Alvodine
• Anopridine
• Cimadon
• Dea no. 9730
• Einecs 236-817-6
• Brn 0334632
• PXXKIYPSXYFATG-UHFFFAOYSA-N
• 4-Phenyl-1-[3-(phenylamino)propyl]-4-piperidinecarboxylic acid ethyl ester
• 4-Piperidinecarboxylic acid, 4-phenyl-1-(3-(phenylamino)propyl)-, ethyl ester
• PIMINODINE [INN]
• Piminodinum
• DTXSID60159149
• 3IIX447HWS
• Piminodina
• CS-7266
• HY-U00297
• Q7194651
• UNII-3IIX447HWS
• Pimadin (analgesic)
• PIMINODINE [WHO-DD]
• IDS-NP-012
• CHEBI:135546
• 13495-09-5
• Ethyl 1-(3-anilinopropyl)-4-phenyl-4-piperidinecarboxylate #
• SCHEMBL26477
• Pimadin
• 4-Phenyl-1-(3-(phenylamino)propyl)-4-piperidinecarboxylic acid ethyl ester
• ethyl 1-(3-anilinopropyl)-4-phenylpiperidine-4-carboxylate
• Piminodinum [INN-Latin]
• Isonipecotic acid, 1-(3-anilinopropyl)-4-phenyl-, ethyl ester
• PIMINODINE [MI]
• WIN 14098
• 4-Piperidinecarboxylic acid, 4-phenyl-1-[3-(phenylamino)propyl]-, ethyl ester
• Piminodin
• CHEMBL2110995
• Piminodina [INN-Spanish]
• 5-22-02-00490 (Beilstein Handbook Reference)
• Piminodine [INN:BAN]
• WIN 14098-2
• NS00010500
• NIH 7590
• Pimadine
• PIMINODINE ALVODINE,PIMADIN,CIMAPON
• +Expand

• InChIKey： PXXKIYPSXYFATG-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H30N2O2/c1-2-27-22(26)23(20-10-5-3-6-11-20)14-18-25(19-15-23)17-9-16-24-21-12-7-4-8-13-21/h3-8,10-13,24H,2,9,14-19H2,1H3
• SMILES： O(CC)C(C1(C2C=CC=CC=2)CCN(CCCNC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 366.23100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 366.230728204g/mol
• Heavy Atom Count: 27
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• LogP: 4.09640
• PSA: 41.57000